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Compound of Interest

Compound Name: DTS-201 sodium

Cat. No.: B3188533

This document provides essential safety and logistical information for the proper disposal of
DTS-201 sodium. Given that "DTS-201 sodium" is not a standard chemical identifier, this
guide focuses on the safe handling and disposal of metallic sodium, a highly reactive
substance requiring stringent safety protocols. The procedures outlined below are based on
established methods for neutralizing reactive alkali metals and are intended for use by trained
laboratory personnel.

Quantitative Data for Sodium Neutralization

For safe and effective neutralization of sodium waste, specific quantities and concentrations of
reagents are crucial. The following table summarizes the key quantitative data for the
recommended disposal protocol.
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Parameter Value Notes
Neutralizing Agent 95% Ethanol -
Ethanol Volume per Gram of _
) 13 mL Ensures a controlled reaction.
Sodium
o Equal volume to the ethanol Added slowly after the initial
Water for Dilution )
used reaction ceases.
o ] 6 M Sulfuric or Hydrochloric Used to neutralize the final
Neutralizing Acid ) )
Acid solution to a safe pH.

. . For disposal of sodium
Final Borohydride

o ] < 3% in water borohydride, a related reactive
Concentration (if applicable)
substance.
Final Hydride Concentration (if ) For disposal of sodium hydride
_ < 5% in dry hydrocarbon ] ]
applicable) dispersions.

Experimental Protocol: Neutralization of Waste
Sodium

The following step-by-step protocol details the chemical neutralization of waste sodium. This
procedure must be conducted in a chemical fume hood, behind a safety shield, with the
operator wearing appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and chemical-resistant gloves.[1]

Equipment:

Three-necked, round-bottomed flask

Stirrer (spark-proof)

Dropping funnel

Condenser

Heating mantle
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» Nitrogen source

Procedure:

Preparation: Cut solid sodium into small pieces while submerged in mineral oil to expose an
unoxidized surface. For sodium dispersions in oil, proceed directly to step 3.

Inert Atmosphere: Flush the three-necked flask with nitrogen gas to create an inert
atmosphere.

Transfer of Sodium: Place the small pieces of sodium into the flask.

Addition of Ethanol: Add 13 mL of 95% ethanol per gram of sodium through the dropping
funnel at a rate that maintains a rapid reflux. Caution: Hydrogen gas is evolved during this
reaction, creating a significant explosion hazard. Ensure the reaction is carried out in a well-
ventilated fume hood and away from any ignition sources.[1]

Stirring and Refluxing: Once enough ethanol has been added, begin stirring with a spark-
proof stirrer. Heat the mixture to reflux and continue until all the sodium has dissolved.

Dilution with Water: Remove the heat source and allow the flask to cool slightly. Slowly add
an equal volume of water at a rate that does not cause vigorous refluxing.

Neutralization: After the solution has cooled to room temperature, neutralize it with 6 M
sulfuric or hydrochloric acid.

Final Disposal: The final neutralized aqueous alcoholic solution can be disposed of with other
solvent waste in accordance with local regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of DTS-201

sodium, from initial preparation to final waste disposal.
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Preparation

[Sbart: Identify DTS-201 Sodium Waste]
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il L
uifijul

Neutralization Reaction

Set up 3-Neck Flask with Stirrer,
Condenser, and Dropping Funnel

Flush Apparatus with Nitrogen

Add Sodium to Flask

srRpRiR
URURHNG

Slowly Add 95% Ethanol
(13 mL per gram of Na)

[Stir and Reflux until Sodium is Dissolved]

orkup and Final Disposal

CAUTION:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. rtong.people.ust.hk [rtong.people.ust.hk]

« To cite this document: BenchChem. [Safe Disposal of DTS-201 Sodium: A Comprehensive
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3188533#dts-201-sodium-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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